Cas no 28686-98-8 (2,3'-Bithiophene, 3-bromo-)

• Product Name: 2,3'-Bithiophene, 3-bromo-
• CAS No: 28686-98-8
• MF: C₈H₅BrS₂
• MW: 245.159298658371
• CID: 1435494
• PubChem ID: 12765249
• Update Time: 2025-10-29

2,3'-Bithiophene, 3-bromo- Chemical and Physical Properties

Names and Identifiers

• 2,3'-Bithiophene, 3-bromo-
• 3-bromo-2-(thiophen-3-yl)thiophene
• 3-bromo-2-(thien-3-yl)thiophene
• SCHEMBL9825770
• 3-Bromo-2,3'-bithiophene
• 28686-98-8

• Inchi： 1S/C8H5BrS2/c9-7-2-4-11-8(7)6-1-3-10-5-6/h1-5H
• InChI Key： AKSMCRBPLPJTEW-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1C1=CSC=C1

Computed Properties

• Exact Mass: 243.90165
• Monoisotopic Mass: 243.90161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 0

Additional information on 2,3'-Bithiophene, 3-bromo-

Exploring the Properties and Applications of 2,3'-Bithiophene, 3-bromo- (CAS No. 28686-98-8)

2,3'-Bithiophene, 3-bromo- (CAS No. 28686-98-8) is a specialized organic compound that has garnered significant attention in the field of materials science and organic electronics. This compound, characterized by its unique bithiophene structure and a bromine substituent, plays a crucial role in the synthesis of advanced materials. Researchers and industry professionals are increasingly interested in its applications, particularly in the development of organic semiconductors, conductive polymers, and photovoltaic devices.

The molecular structure of 2,3'-Bithiophene, 3-bromo- consists of two thiophene rings linked together, with a bromine atom attached to the third position of one ring. This configuration enhances its reactivity, making it a valuable intermediate in cross-coupling reactions such as the Suzuki-Miyaura and Stille couplings. These reactions are pivotal for creating complex organic molecules used in OLEDs (Organic Light-Emitting Diodes) and flexible electronics, which are currently trending in the tech industry.

One of the most compelling aspects of 2,3'-Bithiophene, 3-bromo- is its role in sustainable energy solutions. As the world shifts toward renewable energy, the demand for efficient solar cell materials has surged. This compound contributes to the development of organic photovoltaics (OPVs), which offer advantages like lightweight design, flexibility, and lower production costs compared to traditional silicon-based solar cells. Researchers are actively exploring ways to optimize its charge transport properties to improve energy conversion efficiency.

In addition to its applications in energy, 2,3'-Bithiophene, 3-bromo- is also utilized in the field of sensors and bioelectronics. Its ability to interact with various biological molecules makes it suitable for designing biosensors that detect glucose, neurotransmitters, and other biomarkers. This aligns with the growing interest in wearable health monitoring devices, a hot topic in both academic and commercial sectors.

The synthesis and handling of 2,3'-Bithiophene, 3-bromo- require careful consideration due to its sensitivity to light and moisture. Proper storage conditions, such as inert atmospheres and low temperatures, are essential to maintain its stability. Manufacturers and suppliers often highlight these precautions to ensure the compound's longevity and performance in end-use applications.

From a market perspective, the demand for 2,3'-Bithiophene, 3-bromo- is expected to rise alongside advancements in organic electronics and green chemistry. Companies specializing in fine chemicals and advanced materials are investing in scalable production methods to meet the needs of research institutions and industrial players. This trend is further fueled by the increasing adoption of eco-friendly technologies and government incentives for sustainable innovation.

For researchers and students looking to explore this compound further, common queries include: "How to synthesize 2,3'-Bithiophene, 3-bromo-?", "What are the applications of brominated thiophenes?", and "Where to buy high-purity 2,3'-Bithiophene, 3-bromo-?". Addressing these questions in publications and product descriptions can enhance visibility in search engines and academic databases.

In summary, 2,3'-Bithiophene, 3-bromo- (CAS No. 28686-98-8) is a versatile compound with wide-ranging applications in cutting-edge technologies. Its significance in organic electronics, renewable energy, and healthcare innovations underscores its value in modern scientific and industrial endeavors. As research continues to uncover new possibilities, this compound is poised to remain a key player in the evolution of advanced materials.